N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]propanamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]propanamide
• InChI: InChI=1S/C16H13ClN2OS/c1-2-15(20)18-10-7-8-12(17)11(9-10)16-19-13-5-3-4-6-14(13)21-16/h3-9H,2H2,1H3,(H,18,20)
• InChI Key: VCABYPLIOSARAX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=C(C=C1)Cl)C2=NC3=CC=CC=C3S2
• Molecular Formula: C16H13ClN2OS
• Molecular Weight: 316.8 g/mol

Description

N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]propanamide, commonly known as BZP, is a chemical compound that has been studied extensively for its potential applications in scientific research. BZP belongs to a class of compounds known as phenylpiperazines, which have been found to have a range of biological activities.

Scientific Research Applications

BZP has been studied extensively for its potential applications in scientific research. It has been found to have a range of biological activities, including dopamine and serotonin receptor agonism, and inhibition of monoamine uptake. BZP has also been found to have antipsychotic and anxiolytic effects, making it a promising candidate for the treatment of various psychiatric disorders.

Mechanism of Action

BZP works by binding to dopamine and serotonin receptors in the brain, which leads to an increase in the release of these neurotransmitters. This results in increased activity of the dopaminergic and serotonergic systems, which are involved in regulating mood, motivation, and reward. BZP also inhibits the reuptake of monoamines, which further enhances their activity.
Biochemical and Physiological Effects:
BZP has been found to have a range of biochemical and physiological effects. It has been shown to increase locomotor activity and induce hyperthermia in animals. BZP has also been found to increase heart rate and blood pressure in humans, although the clinical significance of these effects is unclear. Additionally, BZP has been found to have anxiolytic and antipsychotic effects, making it a promising candidate for the treatment of various psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BZP in lab experiments is its well-characterized mechanism of action and pharmacological profile. This makes it a useful tool for studying the dopaminergic and serotonergic systems in the brain. However, one of the main limitations of using BZP is its potential for abuse and toxicity. Therefore, caution must be exercised when handling and administering BZP in lab experiments.

Future Directions

There are several future directions for research on BZP. One area of interest is its potential for the treatment of various psychiatric disorders, such as schizophrenia and anxiety disorders. Further studies are needed to determine the efficacy and safety of BZP in these conditions. Another area of interest is the development of novel BZP analogs with improved pharmacological properties, such as increased selectivity and potency. Additionally, further studies are needed to elucidate the long-term effects of BZP on the brain and other organ systems.

Synthesis Methods

The synthesis of BZP involves the reaction of 4-chlorobenzyl chloride with 1,3-benzothiazol-2-amine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with propionyl chloride to yield N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]propanamide. The purity of the final product can be improved using various purification techniques such as column chromatography.